Cas no 34737-83-2 (1-Methylpiperidin-4-one hydrochloride)

• Product Name: 1-Methylpiperidin-4-one hydrochloride
• CAS No: 34737-83-2
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 54300
• PubChem ID: 12210057
• Update Time: 2025-07-18

1-Methylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidin-4-one hydrochloride
• 1-methyl-4-piperidone hydrochloride
• 1-Methyl-4-piperidinol hydrochloride
• 1-METHYL-4-PIPERIDONE HCL
• 34737-83-2
• 4-Piperidinone, 1-methyl-, hydrochloride
• methyl-4-piperidone hydrochloride
• A874877
• SXUYRJBNPFPWTA-UHFFFAOYSA-N
• 1-methylpiperidin-4-one HCl
• AKOS015962113
• A51169
• J-504958
• SCHEMBL2171904
• 1-methylpiperidin-4-one;hydrochloride
• MFCD06797965
• N-methyl-4-piperidone hydrochloride
• N-methyl-4 piperidone hydrochloride
• BS-42404
• 1-Methylpiperidin-4-onehydrochloride

• MDL： MFCD06797965
• Inchi： 1S/C6H11NO.ClH/c1-7-4-2-6(8)3-5-7;/h2-5H2,1H3;1H
• InChI Key： SXUYRJBNPFPWTA-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(C)CC1

Computed Properties

• Exact Mass: 151.07600
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 23.47000
• LogP: 0.81280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-Methylpiperidin-4-one hydrochloride

1-Methylpiperidin-4-one Hydrochloride (CAS No. 34737-83-2): A Comprehensive Overview

1-Methylpiperidin-4-one hydrochloride (CAS No. 34737-83-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, also known as 4-Piperidone monohydrochloride monohydrate, is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its unique chemical structure and properties make it an essential component in the development of novel drugs and therapeutic agents.

The chemical structure of 1-Methylpiperidin-4-one hydrochloride consists of a piperidine ring with a ketone group at the 4-position and a methyl group at the 1-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in both laboratory and industrial settings. The compound's molecular formula is C₇H₁₃NO·HCl, and its molecular weight is approximately 159.65 g/mol.

In recent years, 1-Methylpiperidin-4-one hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a building block for the synthesis of NMDA receptor antagonists, which are being explored for their potential in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and chronic pain. The NMDA receptor is a key player in synaptic plasticity and memory formation, making it an attractive target for therapeutic intervention.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis of several derivatives of 1-Methylpiperidin-4-one hydrochloride and their evaluation as NMDA receptor antagonists. The researchers found that certain derivatives exhibited potent and selective antagonism against the NMDA receptor, suggesting their potential as lead compounds for further drug development. These findings underscore the importance of 1-Methylpiperidin-4-one hydrochloride in the discovery of novel therapeutics for neurological disorders.

Beyond its role in pharmaceutical research, 1-Methylpiperidin-4-one hydrochloride has also found applications in other areas of chemistry. For instance, it is used as a starting material for the synthesis of various heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. The compound's reactivity and versatility make it a valuable intermediate in synthetic routes that require high yields and purity.

In addition to its synthetic utility, 1-Methylpiperidin-4-one hydrochloride has been investigated for its biological activities. Studies have shown that it can modulate various cellular processes, including apoptosis, inflammation, and cell signaling pathways. These properties make it an interesting candidate for further exploration in areas such as cancer research and immunology.

The safety profile of 1-Methylpiperidin-4-one hydrochloride is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to adhere to standard safety guidelines to ensure the well-being of researchers and workers. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 1-Methylpiperidin-4-one hydrochloride (CAS No. 34737-83-2) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its unique chemical structure and properties make it an essential building block for the synthesis of novel pharmaceuticals and fine chemicals. Ongoing research continues to uncover new applications and biological activities, further solidifying its importance in scientific advancements.